3-bromo-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzamide

• IUPAC Name: 3-bromo-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzamide
• InChI: InChI=1S/C18H20BrNO3/c1-13-5-7-14(8-6-13)17(23-10-9-21)12-20-18(22)15-3-2-4-16(19)11-15/h2-8,11,17,21H,9-10,12H2,1H3,(H,20,22)
• InChI Key: FLZPLMKLUAYEKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=CC(=CC=C2)Br)OCCO
• Molecular Formula: C18H20BrNO3
• Molecular Weight: 378.3 g/mol

Description

3-bromo-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BHEB and is a member of the benzamide family of compounds.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

A study by Nocquet‐Thibault et al. (2013) highlights the use of bromide salts and ethanol for the regioselective ethoxybromination of enamides, yielding highly versatile α-bromo hemiaminals. This methodology could potentially be applied to the synthesis or functionalization of compounds similar to 3-Bromo-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzamide, enhancing their utility in chemical synthesis and the development of new materials or bioactive molecules (Nocquet‐Thibault, Retailleau, Cariou, & Dodd, 2013).

Potential in Drug Design and Pharmacology

Research on benzamides, such as remoxipride and its analogs, suggests a framework for the development of antipsychotic agents. These compounds show selective antidopaminergic properties, indicating their potential as lead compounds in the design of new therapeutic agents. Although the research is not directly on 3-Bromo-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzamide, the structural similarities suggest that modifications of the core benzamide structure can significantly influence biological activity, offering pathways for the design of compounds with specific pharmacological profiles (Högberg et al., 1990; Ogren et al., 1985).

Material Science and Luminescent Probes

The synthesis of water-soluble naphthalimides fluorescent probes by Guo Xiang-feng and Liu Yuan-yuan (2005) demonstrates the utility of brominated and hydroxyethylated precursors in creating fluorescent markers for biological and material sciences. While not directly related, the principles of synthesizing derivatives with specific functional groups, such as those found in 3-Bromo-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)benzamide, could be applied to develop new luminescent probes with tailored properties for various applications (Guo Xiang-feng & Liu Yuan-yuan, 2005).